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Compound of Interest

Compound Name: Methyl heptanoate

Cat. No.: B153116

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance
(NMR) spectroscopy data for methyl heptanoate. It includes detailed tables of *H and 13C
NMR spectral data, experimental protocols for data acquisition, and visualizations of the
molecular structure and a typical NMR workflow. This document is intended to serve as a
valuable resource for researchers and scientists engaged in the analysis and characterization
of fatty acid methyl esters and related compounds.

Introduction to NMR Spectroscopy of Esters

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for
elucidating the structure of organic molecules. For esters like methyl heptanoate, *H and 13C
NMR provide precise information about the molecular framework. *H NMR spectroscopy
reveals details about the electronic environment of protons, their connectivity through spin-spin
coupling, and their relative abundance via integration. 33C NMR spectroscopy provides
information on the carbon backbone of the molecule.

Chemical Structure of Methyl Heptanoate

Methyl heptanoate (CsH1602) is the methyl ester of heptanoic acid.[1] The structure consists
of a seven-carbon acyl chain and a methyl group attached to the ester oxygen. The carbon
atoms are numbered starting from the carbonyl carbon as C-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Methyl heptanoate | CBH1602 | CID 7826 - PubChem [pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [An In-Depth Technical Guide to the NMR Spectroscopy
of Methyl Heptanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153116#nmr-spectroscopy-data-for-methyl-
heptanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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